tert-Butyl (3R,5R,E)-7-(4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidin-5-yl)-3,5-dihydroxyhept-6-enoate
Catalog No.
S16159573
CAS No.
M.F
C26H36FN3O6S
M. Wt
537.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
tert-Butyl (3R,5R,E)-7-(4-(4-fluorophenyl)-6-isopropyl-2-(N-methylmethylsulfonamido)pyrimidin-5-yl)-3,5-dihydroxyhept-6-enoate
IUPAC Name
tert-butyl (E,3R,5R)-7-[4-(4-fluorophenyl)-2-[methyl(methylsulfonyl)amino]-6-propan-2-ylpyrimidin-5-yl]-3,5-dihydroxyhept-6-enoate
Molecular Formula
C26H36FN3O6S
Molecular Weight
537.6 g/mol
InChI
InChI=1S/C26H36FN3O6S/c1-16(2)23-21(13-12-19(31)14-20(32)15-22(33)36-26(3,4)5)24(17-8-10-18(27)11-9-17)29-25(28-23)30(6)37(7,34)35/h8-13,16,19-20,31-32H,14-15H2,1-7H3/b13-12+/t19-,20+/m0/s1
InChI Key
IJHZGLLGELSZAF-RXKWHAPPSA-N
Canonical SMILES
CC(C)C1=NC(=NC(=C1C=CC(CC(CC(=O)OC(C)(C)C)O)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C
Isomeric SMILES
CC(C)C1=NC(=NC(=C1/C=C/[C@@H](C[C@H](CC(=O)OC(C)(C)C)O)O)C2=CC=C(C=C2)F)N(C)S(=O)(=O)C
XLogP3
2.9
Hydrogen Bond Acceptor Count
10
Hydrogen Bond Donor Count
2
Exact Mass
537.23088521 g/mol
Monoisotopic Mass
537.23088521 g/mol
Heavy Atom Count
37
Dates
Modify: 2024-08-15
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